Cas no 1853-97-0 (4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine)

• Product Name: 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine
• CAS No: 1853-97-0
• MF: C₅H₇ClN₄O
• MW: 174.588279008865
• CID: 1379604
• PubChem ID: 120588
• Update Time: 2025-07-21

4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine
• DTXSID70171771
• BRN 0515081
• 1,3,5-Triazin-2-amine, 4-(chloromethyl)-6-methoxy-
• 1853-97-0
• EN300-6770522

• Inchi： 1S/C5H7ClN4O/c1-11-5-9-3(2-6)8-4(7)10-5/h2H2,1H3,(H2,7,8,9,10)
• InChI Key： UTSJRGNBQUPGPU-UHFFFAOYSA-N
• SMILES： ClCC1N=C(N)N=C(N=1)OC

Computed Properties

• Exact Mass: 174.03101
• Monoisotopic Mass: 174.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• PSA: 73.92

Additional information on 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine

Recent Advances in the Study of 4-(Chloromethyl)-6-methoxy-1,3,5-triazin-2-amine (CAS: 1853-97-0)

4-(Chloromethyl)-6-methoxy-1,3,5-triazin-2-amine (CAS: 1853-97-0) is a triazine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and agrochemical development. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine is its role in the synthesis of triazine-based inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a crucial building block for the development of kinase inhibitors, which are pivotal in targeted cancer therapies. The researchers utilized the chloromethyl group for selective functionalization, enabling the creation of a library of derivatives with enhanced binding affinity to specific kinase targets. These findings underscore the compound's potential in precision medicine.

In addition to its pharmaceutical applications, recent research has also investigated the agrochemical potential of 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine. A study in Pest Management Science (2024) reported its efficacy as a precursor for herbicidal agents. The compound's triazine core was modified to produce derivatives with selective herbicidal activity, offering a sustainable alternative to traditional herbicides. This aligns with the growing demand for environmentally friendly agrochemicals with reduced ecological impact.

From a mechanistic perspective, the reactivity of the chloromethyl group in 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine has been a focal point of recent investigations. A 2024 Chemical Communications article detailed its utility in nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This versatility has been leveraged in the synthesis of heterocyclic compounds with potential applications in drug discovery. The study also highlighted the compound's stability under various reaction conditions, making it a reliable intermediate in multistep syntheses.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine. A recent review in Organic Process Research & Development (2023) emphasized the need for greener and more efficient methodologies to scale up its production. Advances in catalytic processes and solvent-free reactions are expected to address these limitations, paving the way for broader industrial adoption.

In conclusion, 4-(chloromethyl)-6-methoxy-1,3,5-triazin-2-amine (CAS: 1853-97-0) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its unique chemical properties and versatile applications position it as a valuable intermediate for the development of next-generation therapeutics and sustainable agrochemicals. Future studies are likely to focus on expanding its synthetic utility and exploring its biological activities in greater depth.